10.1039/C1CC14186D | Pentametallic lanthanide-alkoxide square-based pyramids: high energy barrier for thermal relaxation in a holmium single molecule magnet†‡

Pentametallic lanthanide-alkoxide square-based pyramids: high energy barrier for thermal relaxation in a holmium single molecule magnet†‡

Chemical Communications Pub Date: 2011-09-01 DOI: 10.1039/C1CC14186D

Abstract

Pentametallic Ln complexes of formula [Ln₅O(OⁱPr)₁₃] have been made, where Ln^III = Sm, Gd, Tb, Ho and Er; slow magnetisation relaxation to 33 K is observed for the Ho complex with an energy barrier of ca. 400 K.

Share View Original Text

Recommended Literature

[1] 2D semiconductor SnP2S6 as a new dielectric material for 2D electronics† Anqi Zheng,Er Pan,Jiangang Chen,Renji Bian,Jinyao Li,Qing Liu,Guiming Cao,Peng Meng,Alexander Molnar,Yulian VysochanskiiJ. Mater. Chem. C, 2022,10, 13753-13761 10.1039/D2TC01340A
[2] References J. Anal. At. Spectrom., 1986,1, 1S-42S 10.1039/JA986010001S
[3] Facile synthesis of histidine functional poly(N-isopropylacrylamide): zwitterionic and temperature responsive materials† Emma R. L. Brisson,Zeyun Xiao,Lucas Levin,George V. Franks,Luke A. ConnalPolym. Chem., 2016,7, 1945-1952 10.1039/C5PY01915J
[4] A high-temperature dielectric process as a probe of large-scale silica filler structure in simplified industrial nanocomposites† Angel Alegria,Marc CoutyPhys. Chem. Chem. Phys., 2015,17, 1660-1666 10.1039/C4CP04597A
[5] Simple in situ preconcentration for electrolyte atmospheric liquid discharge optical emission spectrometric determination of trace cadmium on microplastics† Jiadeng Chen,Xiaoming Jiang,Yunfei TianJ. Anal. At. Spectrom., 2023,38, 276-280 10.1039/D2JA00308B
[6] Electrospun superhydrophilic membranes for effective removal of Pb(ii) from water† Linlin Zang,Ru Lin,Tianwei Dou,Lu wang,Jun Ma,Liguo SunNanoscale Adv., 2019,1, 389-394 10.1039/C8NA00044A
[7] A general graphical method for evaluating experimental results that should fit a linear equation Analyst, 1968,93, 273-280 10.1039/AN9689300273
[8] Colloidal PbTe–Aunanocrystal heterostructures†‡ Giovanni Bertoni,Andrea Falqui,Cinzia Giannini,Lin Wang Wang,Liberato MannaJ. Mater. Chem., 2010,20, 1357-1366 10.1039/B915687A
[9] DNase-activatable fluorescence probes visualizing the degradation of exogenous DNA in living cells† Ping Gong,Bihua Shi,Pengfei Zhang,Dehong Hu,Mingbin Zheng,Cuifang Zheng,Duyang Gao,Lintao CaiNanoscale, 2012,4, 2454-2462 10.1039/C2NR12005D
[10] Back cover CrystEngComm, 2018,20, 3621-3622 10.1039/C8CE90095G

Journal Name：Chemical Communications

Research Products

5(6)-CFDA

CAS no.: 124387-19-5
RTI-113

CAS no.: 141807-57-0
1-Benzoyl-3,5-bis(trifluoromethyl)pyrazole

CAS no.: 134947-25-4
(1R,4S)-4-(tert-butoxycarbonylamino)cyclopent-2-ene-1-carboxylic acid

CAS no.: 151907-80-1
Borate(1-),hydrotris[3-(2-thienyl)-1H-pyrazolato-kN1]-, potassium, (T-4)- (9CI)

CAS no.: 134030-70-9
2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid

CAS no.: 18527-16-7
ethyl 2-(2-chloroacetamido)-4-(4-methylphenyl)thiophene-3-carboxylate

CAS no.: 138098-81-4
Trans-1,2-Di(2-Thienyl)Ethylene

CAS no.: 13640-78-3
2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)-octanoic Acid

CAS no.: 172155-07-6
Acetic acid,dimethoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester (9CI)

CAS no.: 144688-47-1